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Compound of Interest

Compound Name: Gramicidin B

Cat. No.: B15560984 Get Quote

Für Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung

Dieser Leitfaden bietet einen objektiven Vergleich der Leistung des Gramicidin-B-Ionenkanals

in verschiedenen Lipiddoppelschichtumgebungen. Die hier zusammengefassten

experimentellen Daten beleuchten, wie die Lipidzusammensetzung und die physikalischen

Eigenschaften der Membran die Leitfähigkeit und Lebensdauer des Kanals beeinflussen.

Zusammenfassung der quantitativen Daten
Die Leitfähigkeit und Lebensdauer des Gramicidin-B-Kanals wird maßgeblich von der

umgebenden Lipiddoppelschicht beeinflusst. Zu den kritischen Faktoren gehören die Dicke der

Doppelschicht, die Kopfgruppen der Lipide und die Krümmungseigenschaften der Membran.

Während die Lebensdauer des Kanals eine klare Abhängigkeit von der Dicke der

Doppelschicht zeigt, ist die Beziehung zur Leitfähigkeit komplexer.

Tabelle 1: Vergleich der Einkanal-Parameter von Gramicidin in verschiedenen Lipid-

Umgebungen
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Lipid-Umgebung
Kanal-Lebensdauer
(relativ)

Einkanal-
Leitfähigkeit
(relativ)

Anmerkungen

Glycerylmonooleat

(GMO)
-

Schmale Verteilung

der Leitfähigkeit[1]

Geringerer Einfluss

von Dipolpotentialen

an der Grenzfläche[1]

Dioleoylphosphatidylc

holin (DOPC)

Abnehmend mit

zunehmendem

DOPE-Anteil[2]

Breitere Verteilung der

Leitfähigkeit[1]

Die Leitfähigkeit ist

etwa halb so groß wie

in GMO-

Membranen[1]

Dioleoylphosphatidylet

hanolamin (DOPE)

Kürzere Lebensdauer

im Vergleich zu

reinem DOPC[2]

Breitere Verteilung der

Leitfähigkeit[1]

Die kleinere

Kopfgruppe von

DOPE beeinflusst die

intrinsische

Krümmung[2]

Dioleoylphosphatidyls

erin (DOPS)

Länger im Vergleich

zu DOPS:DOPE- und

DOPS:DOPC-

Mischungen[2]

Höher im Vergleich zu

DOPS:DOPE- und

DOPS:DOPC-

Mischungen[2]

Die negative Ladung

der Kopfgruppe

beeinflusst die

Ionenkonzentration an

der Grenzfläche

DOPS:DOPE (1:2)
9-fach kürzer als in

reinem DOPS[2]

30% geringer als in

reinem DOPS[2]

Die kleinere effektive

Größe der

Kopfgruppen führt zu

einer negativeren

intrinsischen

Krümmung[2]

DOPS:DOPC (1:2)
3-fach kürzer als in

reinem DOPS[2]

30% geringer als in

reinem DOPS[2]

Monoacylglycerin-

Doppelschichten

(variierende

Acylkettenlänge)

Nimmt mit der Dicke

der Doppelschicht ab

(bis zu 2,2 nm)[3]

Keine einfache

Beziehung zur Dicke

der Doppelschicht[4]

Die Lebensdauer ist

proportional zur

Oberflächenspannung

der Membran[4]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://pubmed.ncbi.nlm.nih.gov/55275/
https://pubmed.ncbi.nlm.nih.gov/55275/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8957996/
https://pubmed.ncbi.nlm.nih.gov/55275/
https://pubmed.ncbi.nlm.nih.gov/55275/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8957996/
https://pubmed.ncbi.nlm.nih.gov/55275/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8957996/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8957996/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8957996/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8957996/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8957996/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8957996/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8957996/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8957996/
https://pubmed.ncbi.nlm.nih.gov/6194820/
https://pubmed.ncbi.nlm.nih.gov/6164394/
https://pubmed.ncbi.nlm.nih.gov/6164394/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15560984?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimentelle Protokolle
Die Messung der Einkanal-Leitfähigkeit von Gramicidin B wird typischerweise unter

Verwendung der Black-Lipid-Membrane-Technik (BLM) durchgeführt.

Protokoll zur Messung der Einkanal-Leitfähigkeit mittels Black-Lipid-Membrane (BLM)

Herstellung der Lipid-Lösung: Lipide (z. B. DOPC, DOPE, DOPS) werden in einem

organischen Lösungsmittel (typischerweise n-Dekan) in einer Konzentration von 10-25

mg/ml gelöst.

Vorbereitung der BLM-Kammer: Eine Teflon-Kammer, die durch eine dünne Teflon-

Trennwand mit einer kleinen Öffnung (typischerweise 100-200 µm Durchmesser) in zwei

Fächer (cis und trans) unterteilt ist, wird verwendet. Beide Fächer werden mit einer

Elektrolytlösung (z. B. 1 M KCl, gepuffert auf pH 7) gefüllt.

Membranbildung: Eine kleine Menge der Lipid-Lösung wird mit einem Pinsel oder einer

Pipette über die Öffnung in der Teflon-Trennwand aufgetragen. Das Lösungsmittel verdünnt

sich in der wässrigen Phase und bildet eine dünne Lipid-Doppelschicht, die als "schwarze"

Membran erscheint, wenn sie unter einem Mikroskop betrachtet wird.

Inkorporation von Gramicidin: Eine verdünnte Lösung von Gramicidin B in einem

geeigneten Lösungsmittel (z. B. Ethanol) wird zu beiden Fächern der Kammer gegeben und

gerührt. Die Gramicidin-Monomere adsorbieren an die Lipid-Doppelschicht.

Elektrophysiologische Messungen:

Ag/AgCl-Elektroden werden in beide Fächer der Kammer eingetaucht, um eine elektrische

Verbindung herzustellen.

Ein Patch-Clamp-Verstärker wird verwendet, um eine konstante Spannung (z. B. 100 mV)

über die Membran anzulegen und die resultierenden Ionenströme zu messen.

Die spontane Dimerisierung von zwei Gramicidin-Monomeren aus den

gegenüberliegenden Blättchen der Doppelschicht bildet einen leitenden Kanal, der als ein

schrittweiser Anstieg des Stroms detektiert wird.
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Die Amplitude dieser Stromschritte entspricht der Einkanal-Leitfähigkeit, während die

Dauer der Schritte die Lebensdauer des Kanals darstellt.

Datenanalyse: Die aufgezeichneten Stromspuren werden analysiert, um Histogramme der

Leitfähigkeits- und Lebensdauerverteilungen zu erstellen. Aus diesen Histogrammen können

die mittlere Einkanal-Leitfähigkeit und die mittlere Kanal-Lebensdauer bestimmt werden.

Visualisierungen
Mechanismus der Lipid-Protein-Wechselwirkung
Die Funktion des Gramicidin-Kanals wird stark durch den "hydrophoben Mismatch" zwischen

der Länge des Kanal-Dimers und der Dicke der umgebenden Lipid-Doppelschicht reguliert.[5]

[6] Dieser Mismatch führt zu einer elastischen Verformung der Doppelschicht, was eine

energetische Barriere für die Kanalbildung darstellt und die Stabilität des offenen Kanals

beeinflusst.[2][5]
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Abbildung 1: Mechanismus der Lipid-Protein-Wechselwirkung.

Experimenteller Arbeitsablauf
Der folgende Arbeitsablauf beschreibt die wesentlichen Schritte zur Messung der Gramicidin-B-

Kanalleitfähigkeit.
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Abbildung 2: Experimenteller Arbeitsablauf.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Single-channel parameters of gramicidin A,B, and C - PubMed [pubmed.ncbi.nlm.nih.gov]

2. Regulation of Gramicidin Channel Function Solely by Changes in Lipid Intrinsic Curvature
- PMC [pmc.ncbi.nlm.nih.gov]

3. The effects of bilayer thickness and tension on gramicidin single-channel lifetime -
PubMed [pubmed.ncbi.nlm.nih.gov]

4. The dependence of the conductance and lifetime of gramicidin channels on the thickness
and tension of lipid bilayers - PubMed [pubmed.ncbi.nlm.nih.gov]

5. Molecular Mechanism for Gramicidin Dimerization and Dissociation in Bilayers of Different
Thickness - PMC [pmc.ncbi.nlm.nih.gov]

6. Lipid bilayer regulation of membrane protein function: gramicidin channels as molecular
force probes - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Gramicidin B Ionenkanalleitfähigkeit in verschiedenen
Lipidumgebungen: Ein Vergleichsleitfaden]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15560984#gramicidin-b-channel-conductance-in-
different-lipid-environments]

Disclaimer & Data Validity:

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b15560984?utm_src=pdf-body-img
https://www.benchchem.com/product/b15560984?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/55275/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8957996/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8957996/
https://pubmed.ncbi.nlm.nih.gov/6194820/
https://pubmed.ncbi.nlm.nih.gov/6194820/
https://pubmed.ncbi.nlm.nih.gov/6164394/
https://pubmed.ncbi.nlm.nih.gov/6164394/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7018991/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7018991/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2842803/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2842803/
https://www.benchchem.com/product/b15560984#gramicidin-b-channel-conductance-in-different-lipid-environments
https://www.benchchem.com/product/b15560984#gramicidin-b-channel-conductance-in-different-lipid-environments
https://www.benchchem.com/product/b15560984#gramicidin-b-channel-conductance-in-different-lipid-environments
https://www.benchchem.com/product/b15560984#gramicidin-b-channel-conductance-in-different-lipid-environments
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15560984?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15560984?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15560984?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

